Antituberculosis agent-13

• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol
• InChI: InChI=1S/C15H14N2O5/c1-2-21-9-22-10-7-13-15(14(18)8-10)17(20)12-6-4-3-5-11(12)16(13)19/h3-8,18H,2,9H2,1H3
• InChIKey: PDMRUSJEXXTDFA-UHFFFAOYSA-N

Antituberculosis agent-13 (Compound 11): Phenazine-Derived Antimycobacterial with Nanomolar Potency

Antituberculosis agent-13 (also designated Compound 11) is a synthetic small molecule derived from the phenazine natural product class, with the molecular formula C₁₅H₁₄N₂O₅ and a molecular weight of 302.28 . The compound is reported to inhibit both wild-type and mutant strains of Mycobacterium tuberculosis, exhibiting an IC₅₀ range of 4–62.5 nM, and also demonstrates anti-leukemia activity against MOLM-13 cells (IC₅₀ = 3.8 μM) [1]. The compound is supplied as a research-use-only material and is not yet characterized in peer-reviewed literature beyond its initial disclosure in a 2025 medicinal chemistry study [2].

Regioisomer-specific phenazine scaffold; antimycobacterial activity requires 1-O-functionalization

Dual-activity probe for M. tuberculosis screening and leukemia cell-model studies

• [1] MedChemExpress. Antituberculosis agent-13 (Compound 11) Product Page. Catalog No. HY-169033. View Source
• [2] Khose GM, Vagolu SK, Aesoy R, et al. Functionalized regioisomers of the natural product phenazines myxin and iodinin as potent inhibitors of Mycobacterium tuberculosis and human acute myeloid leukemia cells. Eur J Med Chem. 2025;285:117244. View Source

Why Phenazine-Class Compounds Including Antituberculosis agent-13 Cannot Be Interchanged Without Validation

Compounds within the phenazine antimycobacterial class exhibit wide potency variations spanning over 250-fold depending on specific substitution patterns (IC₅₀ ranging from 4 nM to >1 μM) [1]. The 1,3‑O‑functionalized phenazine 5,10‑dioxide scaffold of Compound 11 represents a specific regioisomeric configuration; even closely related phenazine derivatives with different functionalization patterns demonstrate divergent activity profiles against drug‑susceptible versus drug‑resistant M. tuberculosis strains [2]. Without side‑by‑side comparator data under identical assay conditions, substitution with a different phenazine analog—or with an alternative chemotype such as nitrofuran‑oxadiazole hybrids (e.g., Antitubercular agent‑13)—cannot be assumed to yield equivalent antimycobacterial efficacy, selectivity, or physicochemical behavior.

Regioisomer 2,3-substituted phenazine regioisomers are inactive against M. tuberculosis; oxygen position at C1 is critical.

Class mismatch Structurally unrelated oxadiazole-nitrofuran agents (also labeled “Antitubercular agent-13”) differ in mechanism and metabolic stability profile.

• [1] Khose GM, Vagolu SK, Aesoy R, et al. Functionalized regioisomers of the natural product phenazines myxin and iodinin as potent inhibitors of Mycobacterium tuberculosis and human acute myeloid leukemia cells. Eur J Med Chem. 2025;285:117244. View Source
• [2] MedChemExpress. Antituberculosis agent-13 (Compound 11) Product Page. Catalog No. HY-169033. View Source

Quantitative Evidence: Antituberculosis agent-13 (Compound 11) Potency and Limitations Relative to Benchmarks

In Vitro Antimycobacterial Potency: Nanomolar IC₅₀ Range Against M. tuberculosis Strains

Antituberculosis agent-13 (Compound 11) is reported to inhibit wild-type and mutant M. tuberculosis strains with an IC₅₀ range of 4–62.5 nM [1]. This potency places it among the more active phenazine derivatives disclosed in the 2025 study [2]. However, no direct head‑to‑head comparison with a named analog under identical conditions is available; the range reflects activity across multiple strains rather than a single comparator assay [1].

Mtb inhibitory range

Cross-study comparable

IC50 4–62.5 nM

Reported low nanomolar assay potency context; competitive with early leads in class-level comparisons.

Supports antimicrobial screening context; values from in vitro Mtb strains.

Evidence Dimension	Antimycobacterial potency (IC₅₀)
Target Compound Data	4–62.5 nM (IC₅₀ range across Mtb wild-type and mutant strains)
Comparator Or Baseline	Class benchmark: Phenazine derivatives in the same study exhibit IC₅₀ values from 4 nM to >1 μM; Antitubercular agent-13 (Compound 3d) exhibits MIC of 0.007 μg/mL (~0.019 μM) against H37Rv
Quantified Difference	Not directly comparable due to differing assay metrics (IC₅₀ vs. MIC) and strain panels
Conditions	Vendor-reported data; no independent peer-reviewed confirmation available

Why This Matters

The nanomolar potency range indicates that this compound may warrant further evaluation in standardized MIC assays against a defined panel of drug-susceptible and drug-resistant Mtb strains to establish its position relative to established antitubercular agents.

• [1] MedChemExpress. Antituberculosis agent-13 (Compound 11) Product Page. Catalog No. HY-169033. View Source
• [2] Khose GM, Vagolu SK, Aesoy R, et al. Functionalized regioisomers of the natural product phenazines myxin and iodinin as potent inhibitors of Mycobacterium tuberculosis and human acute myeloid leukemia cells. Eur J Med Chem. 2025;285:117244. View Source

Therapeutic Window Inference: Antimycobacterial Activity Versus Cytotoxicity in MOLM-13 Leukemia Cells

Antituberculosis agent-13 exhibits IC₅₀ = 3.8 μM against MOLM-13 human acute myeloid leukemia cells . This yields an apparent selectivity window of approximately 60‑fold to 950‑fold between antimycobacterial activity (4–62.5 nM) and leukemia cell cytotoxicity [1]. However, this is a class‑level inference only; cytotoxicity against mammalian cells relevant to tuberculosis drug development (e.g., Vero, HepG2, or primary human macrophages) has not been reported for Compound 11 [2].

Regioisomer specificity

Head-to-head

Active: 1-O-substituted. Inactive: 2,3-substituted regioisomers.

Regioisomer-dependent antimycobacterial activity; structural fidelity determines assay outcome.

Qualitative activity difference reported in primary study.

Evidence Dimension	Selectivity index (antimycobacterial potency vs. mammalian cytotoxicity)
Target Compound Data	Mtb IC₅₀ = 4–62.5 nM; MOLM-13 IC₅₀ = 3,800 nM
Comparator Or Baseline	Antitubercular agent-13 (Compound 3d) exhibits Vero CC₅₀ = 3.625 μg/mL (~9.8 μM) and selectivity index ~13.8 (CC₅₀/MIC) against H37Rv; clinical candidate GSK‑3036656 shows >500‑fold selectivity for Mtb LeuRS vs. human cytoplasmic LeuRS
Quantified Difference	Apparent selectivity ~60‑fold to 950‑fold for Compound 11 vs. MOLM-13, but non‑standard cell line prevents direct comparison to Vero‑based SI metrics
Conditions	MOLM-13 assay (Compound 11) vs. Vero assay (Compound 3d) — different cell types, experimental protocols, and laboratories

Why This Matters

Without standardized cytotoxicity data in a TB‑relevant mammalian cell line, the therapeutic index cannot be reliably compared to other antitubercular candidates; procurement decisions for follow‑up studies should account for the need to generate this data.

• [1] MedChemExpress. Antituberculosis agent-13 (Compound 11) Product Page. Catalog No. HY-169033. View Source
• [2] Wang A, et al. Design, synthesis and biological evaluation of nitrofuran-1,3,4-oxadiazole hybrids as new antitubercular agents. Bioorg Med Chem. 2022;53:116529. View Source

Absence of Pharmacokinetic and Metabolic Stability Characterization

No pharmacokinetic (PK) parameters, metabolic stability data in liver microsomes or hepatocytes, plasma protein binding, or in vivo efficacy data have been reported for Antituberculosis agent-13 (Compound 11) [1]. In contrast, Antitubercular agent-13 (Compound 3d) is explicitly characterized as exhibiting 'metabolic instability' [2], a critical limitation for progression to in vivo studies . The absence of ADMET data for Compound 11 represents a significant gap in its characterization profile compared to more advanced antitubercular candidates [3].

Leukemia cell activity

Data to verify

IC50 3.8 µM (MOLM-13 AML)

Supports cell-model endpoint review; dual antimycobacterial / antileukemic probe context.

No direct comparator within same study; cross-study inference.

Evidence Dimension	ADMET characterization
Target Compound Data	No data available
Comparator Or Baseline	Antitubercular agent-13 (Compound 3d): metabolically unstable; GSK‑3036656: favorable PK and efficacy in mouse TB infection models; TBAJ‑876: Phase 1 clinical data available
Quantified Difference	Data gap prevents quantification
Conditions	Not applicable — no studies conducted or reported

Why This Matters

Procurement for in vivo efficacy studies is premature without prior in vitro ADMET characterization; the compound is currently suitable only for in vitro mechanism‑of‑action or target‑engagement studies.

• [1] Khose GM, Vagolu SK, Aesoy R, et al. Functionalized regioisomers of the natural product phenazines myxin and iodinin as potent inhibitors of Mycobacterium tuberculosis and human acute myeloid leukemia cells. Eur J Med Chem. 2025;285:117244. View Source
• [2] Wang A, et al. Design, synthesis and biological evaluation of nitrofuran-1,3,4-oxadiazole hybrids as new antitubercular agents. Bioorg Med Chem. 2022;53:116529. View Source
• [3] Almeida D, et al. Comparative efficacy of the novel diarylquinoline TBAJ-876 and bedaquiline against a resistant Rv0678 mutant in a mouse model of tuberculosis. Antimicrob Agents Chemother. 2021;65(12):e01411‑21. View Source

Recommended Research Applications for Antituberculosis agent-13 (Compound 11) Based on Available Evidence

In Vitro Target Identification and Mechanism‑of‑Action Studies in Phenazine‑Sensitive M. tuberculosis Strains

The compound is suitable for in vitro studies aimed at elucidating the molecular target and mechanism of action of phenazine‑class antimycobacterial agents. Its reported activity against both wild‑type and mutant Mtb strains (IC₅₀ 4–62.5 nM) supports its use in whole‑cell target‑engagement assays, resistance mutant generation and whole‑genome sequencing, and transcriptional or metabolomic profiling experiments to map pathway‑specific effects. Given the structural novelty of 1,3‑O‑functionalized phenazine 5,10‑dioxides [1], target deconvolution studies with Compound 11 may reveal novel vulnerabilities in mycobacterial physiology.

Structure–Activity Relationship (SAR) Expansion Around the Phenazine 5,10‑Dioxide Scaffold

Compound 11 serves as a reference point for SAR expansion efforts. The vendor‑reported potency range (IC₅₀ 4–62.5 nM) provides a benchmark against which newly synthesized phenazine analogs can be compared under standardized MIC or IC₅₀ assay conditions. Medicinal chemistry programs focused on optimizing solubility, reducing off‑target cytotoxicity, or improving metabolic stability while maintaining nanomolar antimycobacterial activity can use Compound 11 as an internal control. Comparative SAR across the regioisomeric series described in the 2025 study [1] can guide further structural modifications.

In Vitro Combination Studies with First‑Line and Novel Antitubercular Agents

Compound 11 can be employed in checkerboard or time‑kill assays to assess synergistic, additive, or antagonistic interactions with established antitubercular drugs including isoniazid (MIC 0.02–0.2 μg/mL), rifampicin (MIC 0.05–0.1 μg/mL), bedaquiline (MIC 0.03–0.10 μg/mL), and emerging agents such as GSK‑3036656 (MIC 0.08 μM) [2]. Its phenazine scaffold is structurally distinct from all current TB drug classes, potentially offering non‑overlapping resistance mechanisms and combination therapy opportunities. However, the absence of cytotoxicity data in TB‑relevant mammalian cells means that combination selectivity assessments should be conducted in parallel [3].

Control Compound for Phenazine‑Class Antimycobacterial Screening Assays

The compound is appropriate as a positive control or reference standard in high‑throughput screening campaigns targeting phenazine‑sensitive mycobacterial pathways. Its reported nanomolar IC₅₀ range makes it a suitable comparator for evaluating the potency of new chemical entities in the same structural class. However, the lack of independent peer‑reviewed validation of the vendor‑reported activity data [1] necessitates that users independently confirm potency in their own assay systems before relying on Compound 11 as a definitive benchmark. Cross‑validation against structurally characterized and published phenazine standards (e.g., myxin, iodinin, or clofazimine) is recommended.

Application

Selection Property

Validation Focus

Phenazine SAR studies

Regioisomer-dependent activity

Comparison with inactive 2,3-substituted analogs

Polypharmacology probe development

Dual antimycobacterial / leukemia cell activity

Shared pathway endpoint monitoring

High-sensitivity Mtb assay design

Low nanomolar assay sensitivity

Signal-to-noise at minimal compound concentration

Early selectivity profiling

Selectivity index against normal mammalian cells

Mammalian cell viability endpoint review

• [1] Khose GM, Vagolu SK, Aesoy R, et al. Functionalized regioisomers of the natural product phenazines myxin and iodinin as potent inhibitors of Mycobacterium tuberculosis and human acute myeloid leukemia cells. Eur J Med Chem. 2025;285:117244. View Source
• [2] Igarashi M, et al. Table 1: Comparison of MIC values of representative TB drugs against M. tuberculosis H37Rv. J Antibiot. 2020. View Source
• [3] MedChemExpress. Antituberculosis agent-13 (Compound 11) Product Page. Catalog No. HY-169033. View Source